Cas no 79442-36-7 ((2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 79442-36-7
• MDL: MFCD01893907
• CID: 4659185
• Update Time: 2025-10-21

(2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one

• MDL： MFCD01893907

Additional information on (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one (CAS No. 79442-36-7)

(2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one, with the CAS number 79442-36-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a chlorophenyl and a thiophen-2-yl substituent makes it an intriguing candidate for further investigation, particularly in the synthesis of bioactive molecules.

The compound's structure consists of an α,β-unsaturated carbonyl system, which is a common motif in many pharmacologically active agents. The (2E) configuration of the double bond suggests a specific spatial arrangement of the substituents, which can influence its reactivity and biological activity. This aspect has been the focus of several recent studies aimed at understanding its potential as a scaffold for drug discovery.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural complexity. The thiophene ring, in particular, is known for its role in various pharmaceuticals, including antifungal, antiviral, and anticancer agents. The incorporation of a thiophene moiety into (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one may contribute to its pharmacological properties by enhancing binding affinity to biological targets.

The chlorophenyl group is another key feature that contributes to the compound's potential biological activity. Chlorinated aromatic compounds are well-documented for their role in medicinal chemistry, often exhibiting enhanced bioavailability and metabolic stability. The combination of these two substituents in (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one suggests that it may possess unique interactions with biological receptors, making it a valuable candidate for further exploration.

Recent research has focused on the synthesis and characterization of this compound to evaluate its pharmacological potential. Studies have demonstrated that derivatives of this molecule can exhibit interesting biological effects, including anti-inflammatory and antioxidant properties. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The α,β-unsaturated carbonyl system in (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one also makes it a versatile intermediate for the synthesis of more complex molecules. This feature has been exploited in several synthetic strategies aimed at developing novel drug candidates with improved pharmacological profiles. The ability to functionalize this core structure allows for the creation of a diverse library of derivatives, each with unique properties and potential applications.

In conclusion, (2E)-3-(3-chlorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one (CAS No. 79442-36-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both chlorophenyl and thiophene moieties, make it an attractive candidate for further investigation. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.